BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note: RP-HPLC Method for
Simultaneous Determination of Bambuterol and
Montelukast

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bambuterol hydrochloride

Cat. No.: B1667732

AN-BM-001
Introduction

Bambuterol, a long-acting 32-adrenergic agonist, and Montelukast, a leukotriene receptor
antagonist, are often co-formulated for the management of asthma. The combination of these
two active pharmaceutical ingredients (APIs) necessitates a reliable and efficient analytical
method for their simultaneous determination in pharmaceutical dosage forms. This application
note describes a robust reverse-phase high-performance liquid chromatography (RP-HPLC)
method for the concurrent quantification of Bambuterol and Montelukast. The method is simple,
precise, accurate, and suitable for routine quality control analysis.

Experimental Protocols
Materials and Reagents

o Standards: Bambuterol Hydrochloride and Montelukast Sodium reference standards.
e Solvents: HPLC grade Methanol, Acetonitrile, and water.

o Reagents: Trifluoroacetic acid (TFA) or Trichloroacetic acid.
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e Sample: Combined tablet formulation containing Bambuterol Hydrochloride and
Montelukast Sodium.

Instrumentation and Chromatographic Conditions
e HPLC System: An isocratic HPLC system with a UV-Vis detector.

e Column: A C18 column (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 um or Phenomenex C18,
250mm x 4.6mm, 5p) is suitable.[1][2]

» Mobile Phase: A filtered and degassed mixture of 0.1% Trifluoroacetic acid in water and
Methanol in a ratio of 10:90 (v/v) or a mixture of methanol, acetonitrile, and 1%
trichloroacetic acid in the ratio of 80:10:10 (v/v/v).[1][2]

e Flow Rate: 0.8 mL/min to 1.0 mL/min.[1][2]
« Injection Volume: 10 pL.
o Detection Wavelength: 220 nm.[1][2]

e Column Temperature: Ambient.

Preparation of Standard Solutions

o Standard Stock Solution (e.g., 1.75 mg/mL each): Accurately weigh and transfer 193.5 mg of
Bambuterol Hydrochloride (equivalent to 175 mg of Bambuterol) and 182 mg of
Montelukast Sodium (equivalent to 175 mg of Montelukast) into a 100 mL volumetric flask.[2]
Add approximately 70 mL of methanol and sonicate for 15 minutes to dissolve.[2] Make up
the volume to 100 mL with methanol.

e Working Standard Solution (e.g., 350 pg/mL each): Pipette 10 mL of the standard stock
solution into a 50 mL volumetric flask and dilute to the mark with the mobile phase.[2]

Preparation of Sample Solutions

o Sample Stock Solution: Weigh and powder twenty tablets to determine the average weight.
Transfer an amount of the powder equivalent to the weight of one tablet into a 100 mL
volumetric flask. Add approximately 70 mL of methanol, sonicate for 15 minutes to ensure
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complete dissolution of the active ingredients, and then make up the volume with methanol.

[2]

o Working Sample Solution: Filter the sample stock solution through a 0.45 pm membrane
filter. Pipette an appropriate volume of the filtrate into a volumetric flask and dilute with the
mobile phase to obtain a final concentration within the linear range of the method.[1][2]

Method Validation

The developed method should be validated according to the International Council for
Harmonisation (ICH) guidelines.[3] The validation parameters include specificity, linearity,
accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

The quantitative data for the RP-HPLC method validation for the simultaneous determination of
Bambuterol and Montelukast are summarized in the tables below.

Table 1: System Suitability Parameters

Acceptance
Parameter Bambuterol Montelukast o
Criteria
Retention Time (min) ~2.37 ~6.90 +10%
Tailing Factor <15 <15 <2
Theoretical Plates > 2000 > 2000 > 2000

Table 2: Method Validation Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://biomedpharmajournal.org/vol1no1/simultaneous-estimation-of-montelukast-and-bambuterol-in-tablet-dosage-forms-by-rp-hplc/
https://sphinxsai.com/july-sept_2010_vol2.3/pharmtech/pharmtechvol2.3july-sept210/PT=20%20(1767-1771).pdf
https://biomedpharmajournal.org/vol1no1/simultaneous-estimation-of-montelukast-and-bambuterol-in-tablet-dosage-forms-by-rp-hplc/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1368046.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Validation Parameter Bambuterol Montelukast
Linearity Range (ug/mL) 17.5 - 420[2] 17.5 - 420[2]
Correlation Coefficient (r?) >0.999 >0.999
Accuracy (% Recovery) 99.78%][2] 99.48%][2]
Precision (% RSD)

- Intraday <20 <20

- Interday <20 <20

Limit of Detection (LOD) 0.175[2] 0.35[2]
(Hg/mL)

Limit of Quantification (LOQ) 0.525[2] 1.05[2]

(hg/mL)

Visualizations

Experimental Workflow Diagram
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Caption: Workflow for RP-HPLC analysis of Bambuterol and Montelukast.
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Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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